Cas no 1245645-35-5 (tert-Butyl 2-((methylamino)methyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 2-((methylamino)methyl)piperidine-1-carboxylate
• CAS No: 1245645-35-5
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 822069
• PubChem ID: 53346617
• Update Time: 2025-05-24

tert-Butyl 2-((methylamino)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-((methylamino)methyl)piperidine-1-carboxylate
• tert-butyl 2-(methylaminomethyl)piperidine-1-carboxylate
• (S)-TERT-BUTYL 2-((METHYLAMINO)METHYL)PIPERIDINE-1-CARBOXYLATE
• 2-Methylaminomethyl-piperidine-1-carboxylic acid tert-butyl ester
• AM91225
• HT934
• MolPort-021-796-255
• RL05035
• SureCN1244838
• MFCD08460613
• tert-butyl 2-(methylamino)methyl) piperidine-1-carboxylate
• tert-Butyl2-((methylamino)methyl)piperidine-1-carboxylate
• 1245645-35-5
• 1-N-Boc-2-N-Methyl-aminomethyl piperidine
• 1-Boc-2-(Methylaminomethyl)piperidine
• tert-Butyl 2-((methylamino)methyl) piperidine-1-carboxylate
• CS-0443396
• DB-062281
• SCHEMBL1244838
• DTXSID50693547
• EN300-154313
• tert-Butyl 2-[(methylamino)methyl]piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 2-[(methylamino)methyl]-, 1,1-dimethylethyl ester
• AKOS007930643
• J-505022

• MDL： MFCD08460613
• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-8-6-5-7-10(14)9-13-4/h10,13H,5-9H2,1-4H3
• InChI Key： MDSFYYLVYHYPGW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1CNC)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 0.988

Additional information on tert-Butyl 2-((methylamino)methyl)piperidine-1-carboxylate

tert-Butyl 2-((methylamino)methyl)piperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1245645-35-5, commonly referred to as tert-butyl 2-((methylamino)methyl)piperidine-1-carboxylate, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a tert-butyl group and a methylamino substituent. The tert-butyl group imparts steric bulk, while the methylamino moiety introduces hydrogen bonding capabilities, making this compound a valuable building block in various chemical reactions.

Recent studies have highlighted the potential of tert-butyl 2-((methylamino)methyl)piperidine-1-carboxylate in drug discovery. Researchers have explored its ability to act as a bioisostere in medicinal chemistry, where it can replace other functional groups without significantly altering the overall pharmacokinetic profile of a molecule. This property makes it an attractive candidate for designing drugs with improved bioavailability and reduced toxicity. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against certain enzymes involved in neurodegenerative diseases.

The synthesis of tert-butyl 2-((methylamino)methyl)piperidine-1-carboxylate typically involves multi-step processes that combine nucleophilic substitution and ring-closing reactions. One common approach involves the reaction of a piperidine derivative with an activated ester under mild conditions. The use of microwave-assisted synthesis has been shown to significantly accelerate this process, reducing reaction times and improving yields. This method has been documented in a 2023 paper in *Green Chemistry*, where the authors emphasized the environmental benefits of such an approach.

In terms of applications, tert-butyl 2-((methylamino)methyl)piperidine-1-carboxylate has found utility in the development of advanced materials. Its ability to form stable amide bonds makes it an ideal component in polymer chemistry. For example, researchers have utilized this compound as a monomer in the synthesis of polyurethanes with enhanced mechanical properties. A study published in *Macromolecules* in early 2023 reported that incorporating this compound into polyurethane networks resulted in materials with improved tensile strength and thermal stability.

The structural versatility of tert-butyl 2-((methylamino)methyl)piperidine-1-carboxylate also lends itself to applications in catalysis. Its ability to act as both a ligand and a catalyst precursor has been explored in organometallic chemistry. A notable example is its use in asymmetric catalysis, where it facilitates the formation of chiral centers with high enantioselectivity. A 2023 article in *Nature Catalysis* detailed how this compound can be employed as a chiral auxiliary in the synthesis of pharmaceutical intermediates.

From an environmental perspective, the production and handling of tert-butyl 2-((methylamino)methyl)piperidine-1-carboxylate are conducted under strict safety protocols to ensure minimal environmental impact. Its stability under standard conditions makes it suitable for large-scale manufacturing processes without posing significant risks to ecosystems or human health.

In conclusion, tert-butyl 2-((methylamino)methyl)piperidine-1-carboxylate (CAS No. 1245645-35-5) is a multifaceted compound with applications spanning drug discovery, materials science, and catalysis. Its unique structure and functional groups make it an invaluable tool for chemists and material scientists alike. As research continues to uncover new potential uses for this compound, its role in advancing various scientific disciplines is expected to grow significantly.